5-{[(3,5-Dimethylisoxazol-4-yl)methoxy]methyl}-2-furoic acid

• IUPAC Name: 5-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxymethyl]furan-2-carboxylic acid
• InChI: InChI=1S/C12H13NO5/c1-7-10(8(2)18-13-7)6-16-5-9-3-4-11(17-9)12(14)15/h3-4H,5-6H2,1-2H3,(H,14,15)
• InChI Key: KEZIXDPQOKVUHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)COCC2=CC=C(O2)C(=O)O
• Molecular Formula: C12H13NO5
• DSSTOX Substance ID: DTXSID901156699
• Molecular Weight: 251.23 g/mol
• CAS RN: 1119451-00-1

Description

5-{[(3,5-Dimethylisoxazol-4-yl)methoxy]methyl}-2-furoic acid , also known by its systematic name 4-((3,5-Dimethylisoxazol-4-yl)methoxy)benzoic acid , is a chemical compound with the empirical formula C₁₃H₁₃NO₄ and a molecular weight of 247.25 g/mol . It belongs to the class of organic compounds known as benzoic acids and derivatives .

Physical And Chemical Properties Analysis

• Physical Properties

  • Smiles Notation : O=C(O)C(C=C1)=CC=C1OCC2=C©ON=C2C

Scientific Research Applications

Alkylation and Derivative Formation

The compound 5-{[(3,5-Dimethylisoxazol-4-yl)methoxy]methyl}-2-furoic acid and its derivatives have been explored in various contexts of scientific research. One study focused on the alkylation of 2,4-dimethyl-3-furoic acid, where the treatment of the acid in THF with LDA led to the formation of a dianion. This dianion was then alkylated with different agents, yielding various alkylated derivatives. This pathway was utilized to synthesize key intermediates like 4,6-dioxo-14-norfuranoeudesmane, instrumental in creating eudesmanolides and elemanolides (Tada & Takahashi, 1978).

Role in Synthesis of Potential Insulin Receptor Activators

A separate study highlighted the regioselective synthesis of 3-aryl-5-(1H-indole-3-carbonyl)-4-hydroxyfuroic acids. Here, 3-methoxy-4-aryl-furan-2,5-dicarboxylic acid was converted into its C-5 methylester by treatment with methyl chloroformate, followed by decarboxylation. This process facilitated the creation of potential insulin receptor activators, showcasing another dimension of the compound's utility in scientific research (Chou et al., 2006).

Biotransformation Studies

In a biotransformation context, gallic acid underwent preparative-scale fermentation with Beauveria sulfurescens ATCC 7159, yielding new glucosidated compounds and other metabolites. This study didn't directly involve this compound but explored the microbial culture's role in mimicking mammalian metabolism, which can be insightful for generating and studying the metabolic pathways and pharmacological properties of structurally related compounds (Hsu et al., 2007).

Synthesis of Pharmacologically Active Compounds

Moreover, studies have been conducted on the synthesis of novel furanyl derivatives from the red seaweed Gracilaria opuntia, featuring methoxycyclooctyl benzofuran with tetrahydro-2H-oxocin framework and tetrahydro-1H-xanthenyl methoxy methylfuran skeletons. These compounds demonstrated significant anti-inflammatory, antioxidative, anti-diabetic, and ACE-I inhibitory activities, indicating the breadth of pharmacological applications for such derivatives (Makkar & Chakraborty, 2018).

Mechanism of Action

Target of Action

Similar compounds such as 3,5-dimethylisoxazoles have been found to act as acetyl-lysine-mimetic bromodomain ligands .

Mode of Action

It is known that 3,5-dimethylisoxazoles, a similar class of compounds, can inhibit bromodomains like brd4(1) and brd2(1) . This suggests that 5-{[(3,5-Dimethylisoxazol-4-yl)methoxy]methyl}-2-furoic acid might interact with its targets in a similar manner.

Biochemical Pathways

The inhibition of bromodomains can affect various cellular processes, including gene expression, cell cycle, and dna damage repair .

Pharmacokinetics

The molecular weight of 25124 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.

Result of Action

The inhibition of bromodomains can lead to changes in gene expression and cell cycle progression, potentially affecting cell growth and proliferation .